4-(4-{1-[2-(dimethylamino)ethyl]-1H-imidazol-2-yl}phenyl)-2-methylbut-3-yn-2-ol

• IUPAC Name: 4-[4-[1-[2-(dimethylamino)ethyl]imidazol-2-yl]phenyl]-2-methylbut-3-yn-2-ol
• InChI: InChI=1S/C18H23N3O/c1-18(2,22)10-9-15-5-7-16(8-6-15)17-19-11-12-21(17)14-13-20(3)4/h5-8,11-12,22H,13-14H2,1-4H3
• InChI Key: JYNVVPQQLQTGIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC1=CC=C(C=C1)C2=NC=CN2CCN(C)C)O
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including an imidazole ring and a phenyl ring. These types of compounds are often found in pharmaceuticals and other bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the imidazole ring is a common motif in many biologically active molecules and can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of certain functional groups would all influence its properties.

Future Directions

The study of complex organic compounds is a vibrant field with many potential future directions. These could include the development of new synthetic methods, the discovery of new bioactive compounds, or the design of new materials.